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Compound of Interest

4-(Hydroxymethyl)-2-iodo-6-
Compound Name:
methoxyphenol

Cat. No.: B1354997

This technical guide provides a comprehensive overview of the available data on 4-
(Hydroxymethyl)-2-iodo-6-methoxyphenol, catering to researchers, scientists, and
professionals in drug development. Due to the limited specific data on this compound,
information from closely related analogues is included to provide a thorough understanding of
its potential properties and handling requirements.

Chemical and Physical Properties

4-(Hydroxymethyl)-2-iodo-6-methoxyphenol is a substituted aromatic compound. Its key
identifiers and physicochemical properties are summarized below.

Property Value Source

4-(Hydroxymethyl)-2-iodo-6-

Chemical Name N/A
methoxyphenol

CAS Number 37987-21-6 N/A

Molecular Formula CsHslO3 N/A

Molecular Weight 280.06 g/mol N/A

Synonyms 5-lodovanillyl alcohol N/A
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Note: A comprehensive list of experimental physical properties such as melting point, boiling
point, and solubility is not readily available in the public domain.

Safety and Handling

A specific Safety Data Sheet (SDS) for 4-(Hydroxymethyl)-2-iodo-6-methoxyphenol is not
publicly available. The following information is based on SDS for structurally related
methoxyphenol compounds and should be used as a guideline for safe handling.[1][2][3]

Hazard Identification:

Based on data from similar compounds, 4-(Hydroxymethyl)-2-iodo-6-methoxyphenol is
anticipated to have the following hazards:

e Harmful if swallowed.[1][3]

» Causes skin irritation.[4]

o Causes serious eye irritation.[1][3][4]
e May cause respiratory irritation.[5]

o Harmful to aquatic life.[4]

Precautionary Measures:
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Category Precautionary Statement

Wash hands and any exposed skin thoroughly
after handling.[1][2][4] Do not eat, drink or
smoke when using this product.[4] Wear
Prevention protective gloves, protective clothing, eye
protection, and face protection.[1][4] Avoid

breathing dust, fume, gas, mist, vapors, or

spray.[1]

If Swallowed: Call a POISON CENTER or
doctor/physician if you feel unwell. Rinse mouth.
[4] If on Skin: Wash with plenty of soap and
water.[4] If skin irritation occurs, get medical
Response advice/attention.[4] If in Eyes: Rinse cautiously
with water for several minutes. Remove contact
lenses, if present and easy to do. Continue
rinsing.[4] If eye irritation persists, get medical

advice/attention.[1]

Store in a well-ventilated place. Keep container

Storage .
tightly closed.[1][2]

) Dispose of contents/container to an approved
Disposal .
waste disposal plant.[1]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Use tightly fitting safety goggles.
» Skin Protection: Wear protective gloves and clothing.

o Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are
exceeded or if irritation or other symptoms are experienced.

Experimental Protocols

Specific experimental protocols for the synthesis of 4-(Hydroxymethyl)-2-iodo-6-
methoxyphenol are not detailed in available literature. However, a representative synthesis for
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the closely related, non-iodinated analogue, 4-(Hydroxymethyl)-2-methoxyphenol (Vanillyl
alcohol), is well-documented.[6] This procedure can serve as a foundational method, which
could potentially be adapted for the synthesis of the target compound, for instance, through a
subsequent electrophilic iodination of the aromatic ring.

Synthesis of 4-(Hydroxymethyl)-2-methoxyphenol:[6]

This protocol describes the reduction of 4-hydroxy-3-methoxybenzaldehyde (vanillin) to 4-
(hydroxymethyl)-2-methoxyphenol.

Materials:

e 4-Hydroxy-3-methoxybenzaldehyde (Vanillin)

e Methanol

e Sodium borohydride

e Water

e Chloroform

o Standard laboratory glassware and equipment for stirring, extraction, and purification.

Procedure:

Dissolve 3.8 g (25 mmol) of 4-hydroxy-3-methoxybenzaldehyde in 40 ml of methanol in a
suitable flask at 283 K (10 °C).

« Stir the solution for 30 minutes.

e Slowly add 0.94 g (25 mmol) of sodium borohydride to the reaction mixture.
o Continue stirring for 4 hours.

e Quench the reaction by adding 150 ml of water.

e Concentrate the solution under vacuum to remove the methanol.
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o Extract the aqueous layer with chloroform.

o Combine the organic extracts, wash, dry, and evaporate the solvent under reduced pressure
to obtain the crude product.

» Purify the crude product by column chromatography followed by recrystallization from
chloroform to yield colorless plates of 4-(hydroxymethyl)-2-methoxyphenol.
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Reaction Setup

Dissolve Vanillin in Methanol
Stir for 30 min at 10°C

Reduction Reaction

Slowly add Sodium Borohydride
Stir for 4 hours

Workup and Extraction

Quench with Water

Remove Methanol under vacuum

Extract with Chloroform

Purififation

Dry and Evaporate Chloroform
Column Chromatography

Recrystallization from Chloroform

\
final_product
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Caption: A diagram illustrating a hypothetical mechanism of antioxidant activity for a phenolic
compound.

Conclusion

4-(Hydroxymethyl)-2-iodo-6-methoxyphenol is a compound for which detailed public
information is scarce. While its basic chemical identity is known, comprehensive data on its
physical properties, specific safety profile, and biological activities are lacking. The information
provided in this guide, drawn from related compounds, offers a foundation for its safe handling
and suggests potential avenues for its synthesis and biological investigation. Further research
IS necessary to fully characterize this compound and elucidate its potential applications in drug
discovery and development. Professionals are advised to exercise caution and conduct their
own risk assessments before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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